Cas no 214487-27-1 (4-(4-methylpiperazin-1-yl)but-2-ynoic acid)

4-(4-Methylpiperazin-1-yl)but-2-ynoic acid is a versatile synthetic intermediate characterized by its piperazine and alkyne functional groups. The compound’s structure enables its use in pharmaceutical and organic synthesis, particularly in the development of bioactive molecules and heterocyclic compounds. Its alkyne moiety facilitates click chemistry applications, while the methylpiperazine group enhances solubility and reactivity in polar solvents. This compound is valued for its stability under standard conditions and compatibility with a range of coupling reactions. It serves as a key building block in medicinal chemistry for constructing pharmacophores, offering precise functionalization opportunities for targeted molecular design.

4-(4-methylpiperazin-1-yl)but-2-ynoic acid structure

214487-27-1 structure

Product Name:4-(4-methylpiperazin-1-yl)but-2-ynoic acid

CAS No:214487-27-1

MF:C₉H₁₄N₂O₂

MW:182.219662189484

MDL:MFCD18813540

CID:242889

PubChem ID:18548981

Update Time:2025-05-27

4-(4-methylpiperazin-1-yl)but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

- 2-Butynoic acid,4-(4-methyl-1-piperazinyl)-
- 4-(4-Methylpiperazin-1-yl)but-2-ynoicacid
- 4-(4-methyl-1-piperazinyl)-2-Butynoic acid
- 4-(4-METHYLPIPERAZIN-1-YL)BUT-3-YNOIC ACID
- 4-(4-methylpiperazin-1-yl)but-2-ynoic acid
- 2-Butynoicacid,4-(4-methyl-1-piperazinyl)-(9CI)
- FT-0734386
- DTXSID40695737
- 214487-27-1
- MDL： MFCD18813540
- Inchi： 1S/C9H14N2O2/c1-10-5-7-11(8-6-10)4-2-3-9(12)13/h3,5-8H2,1H3,(H,12,13)
- InChI Key： KYLJWKUFFSCDND-UHFFFAOYSA-N
- SMILES： OC(CC#CN1CCN(C)CC1)=O

Computed Properties

Exact Mass: 182.10562
Monoisotopic Mass: 182.106
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 243
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -2
Topological Polar Surface Area: 43.8Å²

Experimental Properties

PSA: 43.78

4-(4-methylpiperazin-1-yl)but-2-ynoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-305715-0.05g	4-(4-methylpiperazin-1-yl)but-2-ynoic acid	214487-27-1	0.05g	$888.0	2023-09-05
Enamine	EN300-305715-0.1g	4-(4-methylpiperazin-1-yl)but-2-ynoic acid	214487-27-1	0.1g	$930.0	2023-09-05
Enamine	EN300-305715-0.25g	4-(4-methylpiperazin-1-yl)but-2-ynoic acid	214487-27-1	0.25g	$972.0	2023-09-05
Enamine	EN300-305715-0.5g	4-(4-methylpiperazin-1-yl)but-2-ynoic acid	214487-27-1	0.5g	$1014.0	2023-09-05
Enamine	EN300-305715-1.0g	4-(4-methylpiperazin-1-yl)but-2-ynoic acid	214487-27-1	1g	$0.0	2023-06-07
Enamine	EN300-305715-2.5g	4-(4-methylpiperazin-1-yl)but-2-ynoic acid	214487-27-1	2.5g	$2071.0	2023-09-05
Enamine	EN300-305715-5.0g	4-(4-methylpiperazin-1-yl)but-2-ynoic acid	214487-27-1	5.0g	$3065.0	2023-02-26
Enamine	EN300-305715-10.0g	4-(4-methylpiperazin-1-yl)but-2-ynoic acid	214487-27-1	10.0g	$4545.0	2023-02-26
Enamine	EN300-305715-1g	4-(4-methylpiperazin-1-yl)but-2-ynoic acid	214487-27-1	1g	$1057.0	2023-09-05
Enamine	EN300-305715-5g	4-(4-methylpiperazin-1-yl)but-2-ynoic acid	214487-27-1	5g	$3065.0	2023-09-05